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Cat. No.: B15196980 Get Quote
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Abstract
This document provides a comprehensive technical overview of the compound formed by the

reaction of dodecylbenzenesulfonic acid and 2,2'-iminodiethanol, commonly known as

diethanolamine. This compound, a diethanolamine salt of dodecylbenzenesulfonic acid, is a

widely utilized anionic surfactant in various industrial and consumer product formulations. This

guide details its chemical and physical properties, outlines a general synthesis protocol, and

discusses its primary applications. While not a pharmaceutical agent, its physicochemical

properties and formulation characteristics are of significant interest to chemical researchers

and product development professionals.

Chemical Identity and Properties
The compound is an adduct formed from dodecylbenzenesulfonic acid and diethanolamine.[1]

[2] It is classified as an anionic surfactant and is noted for its emulsifying and foaming

properties.[3]

Table 1: Chemical Identifiers and Properties
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Property Value Reference

CAS Number 26545-53-9 [3]

Molecular Formula C22H41NO5S [1][3]

Molecular Weight 431.6 g/mol [3][4]

Synonyms

Diethanolamine

dodecylbenzenesulfonate,

Dodecylbenzenesulfonic acid

diethanolamine salt,

Benzenesulfonic acid,

dodecyl-, compd. with 2,2'-

iminodiethanol (1:1)

[1][3][4]

Physical Description
Can exist as a liquid or a dry

powder.
[3]

Synthesis
The synthesis of dodecylbenzenesulfonic acid, 2,2'-iminodiethanol compound is a

straightforward acid-base neutralization reaction.

Objective: To prepare the diethanolamine salt of dodecylbenzenesulfonic acid.

Materials:

Dodecylbenzenesulfonic acid (DBSA)

Diethanolamine (DEA)

A suitable solvent (e.g., water or a lower alcohol)

Reaction vessel with stirring capability

pH meter or indicator strips

Procedure:
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In a reaction vessel, dissolve a known molar equivalent of dodecylbenzenesulfonic acid in

the chosen solvent under constant agitation.

Slowly add one molar equivalent of diethanolamine to the DBSA solution. The reaction is

exothermic, and the temperature should be monitored and controlled if necessary.

Continue stirring the mixture for a period sufficient to ensure complete reaction, typically 1-2

hours.

Monitor the pH of the reaction mixture. The final pH should be near neutral (pH 7), indicating

the completion of the neutralization reaction.

The resulting solution contains the dodecylbenzenesulfonic acid, 2,2'-iminodiethanol

compound. Depending on the desired final product concentration and purity, further steps

such as solvent evaporation or purification may be necessary.

This is a generalized protocol. Specific industrial processes may vary in terms of solvent,

temperature, and reactant concentrations.

Mechanism of Formation
The formation of this compound is based on the electrostatic interaction between the sulfonic

acid group of dodecylbenzenesulfonic acid and the amino group of diethanolamine. The proton

from the sulfonic acid is transferred to the nitrogen atom of the diethanolamine, resulting in the

formation of an ammonium sulfonate salt.

Diethanolamine
(NH(CH2CH2OH)2)

Diethanolamine
Dodecylbenzenesulfonate

(C12H25-C6H4-SO3- NH2+(CH2CH2OH)2)

Proton
Acceptance

Click to download full resolution via product page

Caption: Formation of the diethanolamine salt via acid-base reaction.
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Applications
The primary utility of this compound stems from its surfactant properties.

Table 2: Industrial and Commercial Applications

Application Area Function Description Reference

Cosmetics

Foaming Agent,

Cleansing Agent,

Surfactant

Used in a variety of

personal care

products such as

shampoos and soaps

for its ability to create

lather and cleanse.

[3]

Cleaning Products Surfactant, Emulsifier

A component in

household and

industrial cleaners for

its ability to lower

surface tension and

aid in the removal of

dirt and grease.

[3]

Industrial Processes
Emulsifier, Viscosity

Modifier

Utilized in various

manufacturing

processes where the

emulsification of oils

and water is required,

and to adjust the

viscosity of liquid

formulations.

[3]

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, this compound can cause skin irritation and serious eye damage.[3] Appropriate

personal protective equipment, including gloves and eye protection, should be worn when
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handling this chemical. For detailed safety information, refer to the material safety data sheet

(MSDS) provided by the supplier.

Conclusion
The compound formed from dodecylbenzenesulfonic acid and 2,2'-iminodiethanol is a versatile

and widely used anionic surfactant. Its discovery and development are rooted in the

advancement of industrial chemistry rather than pharmaceutical science. Understanding its

synthesis, properties, and applications is crucial for professionals in the chemical, cosmetic,

and cleaning product industries. While it does not have direct applications in drug development,

its role as a formulation excipient in topical preparations could be an area of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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